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Compound of Interest

Compound Name: FPFT-2216

Cat. No.: B12428055

Disclaimer: A specific Safety Data Sheet (SDS) for the chemical compound FPFT-2216 is not
publicly available at this time. The following information is based on general best practices for
handling novel, potent chemical compounds in a laboratory setting and should be
supplemented by a thorough risk assessment conducted by qualified personnel before any
handling or use. The information provided here is intended to support, not replace, institutional
safety protocols and professional judgment.

FPFT-2216 is a molecular glue degrader, a type of small molecule that induces the degradation
of specific target proteins.[1] It has been identified as a promising compound in preclinical
cancer research, particularly for its ability to degrade proteins such as lkaros (IKZF1), Aiolos
(IKZF3), casein kinase 1a (CK1a), and phosphodiesterase 6D (PDE6D).[2][3][4] Given its
potent biological activity, researchers, scientists, and drug development professionals must
handle FPFT-2216 with a high degree of caution.

Personal Protective Equipment (PPE) and Handling

Due to the absence of specific toxicological data, a conservative approach to personal
protection is recommended. The following table outlines general PPE guidelines for handling
FPFT-2216 in a laboratory setting.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
required for procedures with a

high risk of splashing.

To protect eyes and face from
splashes of the compound in
solution or from airborne

particles of the solid form.

Hand Protection

Disposable nitrile gloves are
the minimum requirement.
Consider double-gloving for
added protection. The specific
glove material should be
chosen based on the solvent
used to dissolve FPFT-2216.

To prevent skin contact with

the compound.

Body Protection

Alab coat is mandatory. For
procedures with a higher risk
of contamination, consider a

disposable gown.

To protect skin and clothing

from spills and contamination.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to
avoid inhalation of the solid
compound or aerosols from
solutions. If a fume hood is not
available, a properly fitted
respirator (e.g., N95 or higher)
may be necessary, based on a

risk assessment.

To prevent inhalation of the
compound, which could have

unknown respiratory effects.

Operational and Disposal Plans

A clear and comprehensive plan for the handling, storage, and disposal of FPFT-2216 is crucial

for maintaining a safe laboratory environment.

Storage and Handling
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» Storage: Store FPFT-2216 in a cool, dry, and well-ventilated area, away from incompatible
materials. The container should be tightly sealed.

e Handling:

o All work with solid FPFT-2216 or its solutions should be performed in a chemical fume
hood.

o Avoid the creation of dust or aerosols.

o Use dedicated equipment (spatulas, weighing paper, etc.) when handling the solid
compound and decontaminate or dispose of it properly after use.

o Prepare solutions in the smallest feasible quantities.

Spill Management

In the event of a spill, the following general procedure should be followed:

o Evacuate the immediate area if the spill is large or if there is a risk of airborne dust.
o Alert colleagues and the laboratory supervisor.

o Don appropriate PPE, including respiratory protection if necessary.

» Contain the spill using an appropriate absorbent material (e.g., vermiculite, sand, or a
commercial chemical absorbent).

o Collect the absorbed material into a sealed container for hazardous waste disposal.

o Clean the spill area with a suitable solvent, followed by soap and water. All cleaning
materials should also be disposed of as hazardous waste.

Disposal Plan

As a novel chemical compound with unknown environmental and health effects, FPFT-2216
and any contaminated materials must be disposed of as hazardous chemical waste.
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container for

Solid FPFT-2216 )
hazardous chemical waste.

Collect in a compatible, sealed, and clearly
Solutions of FPFT-2216 labeled waste container. Do not mix with other

waste streams unless compatibility is confirmed.

Dispose of in a designated solid hazardous

Contaminated Labware (e.g., pipette tips, tubes) )
waste container.

Contaminated PPE (e.g., gloves, disposable Dispose of in a designated solid hazardous

gowns) waste container.

All hazardous waste must be disposed of through your institution's environmental health and

safety office, following all local, state, and federal regulations.

Mechanism of Action: Signaling Pathway

FPFT-2216 functions as a "molecular glue" by bringing together the E3 ubiquitin ligase
Cereblon (CRBN) and specific target proteins, leading to their ubiquitination and subsequent
degradation by the proteasome.[3][4] This degradation of key proteins, such as IKZF1/3 and
CK1a, can inhibit tumor growth by activating the p53 signaling pathway and inhibiting the NF-
KB pathway.[2]
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Caption: Mechanism of action of FPFT-2216 as a molecular glue degrader.
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Experimental Protocols

Detailed experimental protocols for the use of FPFT-2216 can be found in the supplementary
information of the cited research articles. These protocols typically involve dissolving FPFT-
2216 in a solvent such as dimethyl sulfoxide (DMSO) for in vitro experiments. It is imperative to
consult the specific publication for the exact methodology relevant to your research interests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2216]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-fpft-2216]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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